Cas no 360778-49-0 (2-(2,6-Dichlorobenzyl)oxybenzoic Acid)

• Product Name: 2-(2,6-Dichlorobenzyl)oxybenzoic Acid
• CAS No: 360778-49-0
• MF: C₁₄H₁₀Cl₂O₃
• MW: 297.133402347565
• CID: 4713498
• Update Time: 2025-10-25

2-(2,6-Dichlorobenzyl)oxybenzoic Acid Chemical and Physical Properties

Names and Identifiers

• 2-[(2,6-dichlorobenzyl)oxy]benzoic acid
• 2-((2,6-Dichlorobenzyl)oxy)benzoic acid
• STK500807
• BBL036940
• SEL10555385
• 2-[(2,6-dichlorophenyl)methoxy]benzoic acid
• 2-(2,6-Dichlorobenzyl)oxybenzoic Acid

• Inchi： 1S/C14H10Cl2O3/c15-11-5-3-6-12(16)10(11)8-19-13-7-2-1-4-9(13)14(17)18/h1-7H,8H2,(H,17,18)
• InChI Key： QLLWQACDCKPXBQ-UHFFFAOYSA-N
• SMILES： ClC1C=CC=C(C=1COC1C=CC=CC=1C(=O)O)Cl

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 19
• Rotatable Bond Count: 4
• Complexity: 301
• Topological Polar Surface Area: 46.5

2-(2,6-Dichlorobenzyl)oxybenzoic Acid Security Information

• HazardClass：IRRITANT

Additional information on 2-(2,6-Dichlorobenzyl)oxybenzoic Acid

Comprehensive Overview of 2-(2,6-Dichlorobenzyl)oxybenzoic Acid (CAS No. 360778-49-0): Properties, Applications, and Industry Insights

2-(2,6-Dichlorobenzyl)oxybenzoic Acid (CAS No. 360778-49-0) is a specialized organic compound with a molecular formula of C₁₄H₁₀Cl₂O₃. This benzoic acid derivative features a unique structural motif, combining a dichlorobenzyl group with an oxybenzoic acid backbone. Its distinct chemical architecture makes it valuable in pharmaceutical intermediates, agrochemical research, and material science applications. The compound's chlorinated aromatic system contributes to its stability and reactivity, enabling diverse synthetic transformations.

In recent years, the demand for high-purity organic intermediates like 2-(2,6-Dichlorobenzyl)oxybenzoic Acid has surged, driven by advancements in drug discovery and green chemistry. Researchers frequently inquire about its synthetic routes, with common search queries including "optimized synthesis of CAS 360778-49-0" and "2-(2,6-Dichlorobenzyl)oxybenzoic Acid solubility properties." The compound's melting point (typically 160-165°C) and solubility profile (moderate in polar organic solvents) are critical parameters for industrial applications.

The pharmaceutical industry particularly values this compound as a building block for non-steroidal anti-inflammatory drugs (NSAIDs) analogs. Its structural similarity to salicylic acid derivatives allows for the development of novel bioactive molecules. Current research trends explore its potential in targeted drug delivery systems, with published studies demonstrating modified release profiles when incorporated into polymeric carriers.

From an environmental chemistry perspective, 2-(2,6-Dichlorobenzyl)oxybenzoic Acid has been studied for its biodegradation pathways in soil systems. Analytical methods such as HPLC-UV and LC-MS are commonly employed for its quantification, addressing another frequent search topic: "analytical methods for CAS 360778-49-0." The compound exhibits moderate persistence under standard environmental conditions, making proper waste management protocols essential for industrial users.

Material scientists have investigated its crystallographic properties, revealing interesting hydrogen bonding patterns in the solid state. These characteristics influence its polymorphic forms, a subject of growing interest given the pharmaceutical industry's focus on crystal engineering. The compound's thermal stability (decomposition above 280°C) makes it suitable for high-temperature applications in polymer modification processes.

Quality control specifications for 2-(2,6-Dichlorobenzyl)oxybenzoic Acid typically require ≥98% purity, with strict limits on residual solvents and heavy metal content. Manufacturers emphasize GMP-compliant production to meet pharmaceutical standards, responding to market demands for traceable synthetic intermediates. Recent innovations in continuous flow chemistry have improved the efficiency of its large-scale synthesis while reducing organic waste generation.

Emerging applications include its use as a ligand precursor in catalysis research, particularly for cross-coupling reactions. The electron-withdrawing nature of its dichlorobenzyl moiety enhances reactivity in palladium-catalyzed transformations. This aligns with current trends in sustainable catalysis, where researchers seek atom-efficient methodologies for complex molecule construction.

Storage recommendations for 2-(2,6-Dichlorobenzyl)oxybenzoic Acid emphasize protection from moisture and light exposure, with optimal conditions being ambient temperature in tightly sealed containers. These handling protocols address common user concerns about compound stability and shelf life, frequently searched topics in industrial forums. Proper material safety data documentation ensures compliance with global chemical regulations during transportation and use.

The global market for fine chemicals like 2-(2,6-Dichlorobenzyl)oxybenzoic Acid continues to expand, with Asia-Pacific regions showing particular growth in custom synthesis capabilities. Industry reports highlight increasing investment in specialty intermediates production facilities, driven by demand from contract research organizations and generic pharmaceutical manufacturers. This compound's versatility positions it as a valuable asset in structure-activity relationship studies across multiple therapeutic areas.

Future research directions may explore its structure-property relationships through computational chemistry approaches, including molecular docking studies and quantum mechanical calculations. Such investigations could unlock new applications in medicinal chemistry or advanced materials, addressing the scientific community's ongoing quest for functional molecular architectures. As synthetic methodologies evolve, 2-(2,6-Dichlorobenzyl)oxybenzoic Acid will likely maintain its relevance in both academic and industrial settings.